Cas no 1396781-98-8 (N-(3-cyclopropyl-3-hydroxypropyl)-3-(phenylsulfanyl)propanamide)

• Product Name: N-(3-cyclopropyl-3-hydroxypropyl)-3-(phenylsulfanyl)propanamide
• CAS No: 1396781-98-8
• MF: C₁₅H₂₁NO₂S
• MW: 279.397742986679
• CID: 5977275
• PubChem ID: 71787462
• Update Time: 2025-10-28

N-(3-cyclopropyl-3-hydroxypropyl)-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyclopropyl-3-hydroxypropyl)-3-(phenylsulfanyl)propanamide
• N-(3-cyclopropyl-3-hydroxypropyl)-3-phenylsulfanylpropanamide
• VU0535104-1
• F6190-0133
• AKOS024536370
• N-(3-cyclopropyl-3-hydroxypropyl)-3-(phenylthio)propanamide
• 1396781-98-8

• Inchi： 1S/C15H21NO2S/c17-14(12-6-7-12)8-10-16-15(18)9-11-19-13-4-2-1-3-5-13/h1-5,12,14,17H,6-11H2,(H,16,18)
• InChI Key： PLLYBXAGLGNLAA-UHFFFAOYSA-N
• SMILES： C(NCCC(C1CC1)O)(=O)CCSC1=CC=CC=C1

Computed Properties

• Exact Mass: 279.12930009g/mol
• Monoisotopic Mass: 279.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Additional information on N-(3-cyclopropyl-3-hydroxypropyl)-3-(phenylsulfanyl)propanamide

N-(3-cyclopropyl-3-hydroxypropyl)-3-(phenylsulfanyl)propanamide: A Comprehensive Overview

N-(3-cyclopropyl-3-hydroxypropyl)-3-(phenylsulfanyl)propanamide, also known by its CAS number 1396781-98-8, is a complex organic compound with a diverse range of applications in the fields of chemistry and materials science. This compound has garnered significant attention due to its unique structural properties and potential for use in advanced materials and chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of N-(3-cyclopropyl-3-hydroxypropyl)-3-(phenylsulfanyl)propanamide is characterized by a combination of functional groups that contribute to its versatility. The presence of a cyclopropyl group introduces strain and reactivity, while the hydroxypropyl moiety adds hydrophilic properties. Additionally, the phenylsulfanyl group enhances electronic properties and stability. These features make the compound a valuable building block in organic synthesis.

Recent studies have explored the synthesis of this compound through various methodologies. One notable approach involves the use of Michael addition reactions, which allow for precise control over the stereochemistry and regioselectivity of the product. Researchers have also investigated the use of catalytic asymmetric synthesis, enabling the production of enantiomerically pure compounds—a critical requirement for pharmaceutical applications.

The applications of N-(3-cyclopropyl-3-hydroxypropyl)-3-(phenylsulfanyl)propanamide span multiple domains. In materials science, it has been employed as a precursor for the development of advanced polymers with tailored mechanical and thermal properties. In the pharmaceutical industry, its unique structure makes it a potential candidate for drug delivery systems and bioactive molecules. Furthermore, its role in catalysis has been explored, with researchers leveraging its chiral centers to develop enantioselective catalysts for industrial processes.

Recent research has focused on optimizing the synthesis and characterization of this compound to better understand its properties and potential uses. For instance, studies have utilized advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry to confirm its structure and purity. Additionally, computational modeling has been employed to predict its reactivity under various conditions, providing valuable insights for further development.

In conclusion, N-(3-cyclopropyl-3-hydroxypropyl)-3-(phenylsulfanyl)propanamide (CAS No: 1396781-98-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations across multiple disciplines.